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Solifenacin N-Oxide Solifenacin N-Oxide
Brand Name: Vulcanchem
CAS No.: 180272-28-0
VCID: VC0026704
InChI: InChI=1S/C23H26N2O3/c26-23(28-21-16-25(27)14-11-18(21)12-15-25)24-13-10-17-6-4-5-9-20(17)22(24)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t18?,21-,22-,25?/m0/s1
SMILES: C1C[N+]2(CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5)[O-]
Molecular Formula: C23H26N2O3
Molecular Weight: 378.472

Solifenacin N-Oxide

CAS No.: 180272-28-0

Reference Standards

VCID: VC0026704

Molecular Formula: C23H26N2O3

Molecular Weight: 378.472

Solifenacin N-Oxide - 180272-28-0

CAS No. 180272-28-0
Product Name Solifenacin N-Oxide
Molecular Formula C23H26N2O3
Molecular Weight 378.472
IUPAC Name [(3R)-1-oxido-1-azoniabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
Standard InChI InChI=1S/C23H26N2O3/c26-23(28-21-16-25(27)14-11-18(21)12-15-25)24-13-10-17-6-4-5-9-20(17)22(24)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t18?,21-,22-,25?/m0/s1
Standard InChIKey PNHAPLMCCXMFAI-QYYKVDRLSA-N
SMILES C1C[N+]2(CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5)[O-]
Synonyms (1S)-3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylic Acid (3R)-1-Oxido-1_x000B_-azabicyclo[2.2.2]oct-3-yl Ester;
PubChem Compound 29987059
Last Modified Nov 11 2021
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